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Compound of Interest

Compound Name: 4-Ethyltoluene

Cat. No.: B166476 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 4-Ethyltoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet

(MSDS) for 4-ethyltoluene. The information is compiled from various safety data sheets to

ensure a thorough understanding of the substance's properties and associated hazards. This

document is intended for professionals in research, science, and drug development who may

handle or be exposed to this chemical.

Chemical Identification
4-Ethyltoluene is an aromatic hydrocarbon.[1] It is a colorless liquid with a sweet, aromatic

odor.[2]

Synonyms: 1-Ethyl-4-methylbenzene, p-Ethyltoluene, 4-Methylethylbenzene[2][3][4]

CAS Number: 622-96-8[2]

Molecular Formula: C₉H₁₂[2][5]

Molecular Weight: 120.19 g/mol [1]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 4-ethyltoluene.
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Property Value Reference

Appearance
Clear, colorless to slightly

yellow liquid
[2][4][6]

Odor Aromatic, sweet, toluene-like [2][4]

Boiling Point 161.7 °C to 162 °C [5][6][7]

Melting Point -62 °C [4]

Flash Point 36 °C to 43 °C (closed cup) [1][5][8]

Density 0.861 to 0.867 g/cm³ at 25 °C [5][6][7]

Vapor Pressure 2.93 to 3 mmHg at 25 °C [4][5]

Vapor Density 4.15 (air=1) [4]

Water Solubility 95 mg/L; Insoluble in water [2][5][6]

Refractive Index 1.495 to 1.498 at 20 °C [5][8]

Hazard Identification and GHS Classification
4-Ethyltoluene is classified as a hazardous chemical.[3] The GHS classification is summarized

below.

Signal Word: Danger[8][9][10]

Hazard Statements:

H226: Flammable liquid and vapor.[8][9][10][11]

H304: May be fatal if swallowed and enters airways.[8][9][10]

H315: Causes skin irritation.[10]

H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[10]
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H336: May cause drowsiness or dizziness.[10]

Precautionary Statements:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[9][10][11]

P233: Keep container tightly closed.[9][10][11]

P240: Ground/bond container and receiving equipment.[9][10][11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[9][10]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[9]

[10]

P331: Do NOT induce vomiting.[9][10]

P403+P235: Store in a well-ventilated place. Keep cool.[9][10]

Physical Hazards Health Hazards Environmental Hazards
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Flammable liquid and vapor

H304

May be fatal if swallowed and enters airways

H315

Causes skin irritation

H319
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H335
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May cause drowsiness or dizziness
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Toxic to aquatic life with long lasting effects
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GHS Hazard Statements for 4-Ethyltoluene

Toxicological Information
The toxicological effects of 4-ethyltoluene have been studied in animal models. It is

considered to have low acute toxicity but can cause irritation and other health effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.guidechem.com/msds/25550-14-5.html
https://www.chemicalbook.com/msds/4-ethyltoluene.pdf
https://www.guidechem.com/msds/25550-14-5.html
https://www.tcichemicals.com/US/en/p/E0186
https://www.chemicalbook.com/msds/4-ethyltoluene.pdf
https://www.guidechem.com/msds/25550-14-5.html
https://www.tcichemicals.com/US/en/p/E0186
https://www.chemicalbook.com/msds/4-ethyltoluene.pdf
https://www.guidechem.com/msds/25550-14-5.html
https://www.tcichemicals.com/US/en/p/E0186
https://www.chemicalbook.com/msds/4-ethyltoluene.pdf
https://www.guidechem.com/msds/25550-14-5.html
https://www.chemicalbook.com/msds/4-ethyltoluene.pdf
https://www.guidechem.com/msds/25550-14-5.html
https://www.chemicalbook.com/msds/4-ethyltoluene.pdf
https://www.guidechem.com/msds/25550-14-5.html
https://www.chemicalbook.com/msds/4-ethyltoluene.pdf
https://www.guidechem.com/msds/25550-14-5.html
https://www.benchchem.com/product/b166476?utm_src=pdf-body-img
https://www.benchchem.com/product/b166476?utm_src=pdf-body
https://www.benchchem.com/product/b166476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route of
Exposure

Species Value Effect Reference

Oral Rat
LD50 = 4850

mg/kg
[3]

Dermal Rabbit
LD50 > 5000

mg/kg
[3]

Inhalation Rat
LC50 > 3900

ppm (6 h)
[3]

Skin Rabbit - Mild irritant [8][12]

Eye Rabbit - Mild irritant [8][12]

Chronic Effects: Long-term exposure may cause central nervous system depression.[4] A 13-

week oral study in rats showed effects on mortality and clinical chemistry at 300 mg/kg/day,

and male reproductive system effects at 900 mg/kg.[12]

Experimental Protocols
Detailed experimental protocols for determining the toxicological and physical properties of

chemicals are standardized by organizations such as the OECD (Organisation for Economic

Co-operation and Development) and ASTM International. The data presented in this guide are

derived from studies that likely followed such established methodologies. For specific

experimental details, researchers should refer to the primary literature or the full safety data

sheets from the suppliers.

First-Aid Measures
The following diagram outlines the recommended first-aid procedures for different routes of

exposure to 4-ethyltoluene.
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Route of Exposure First-Aid Actions

Inhalation Move to fresh air

Skin Contact Wash off with soap and plenty of water

Eye Contact Rinse immediately with plenty of water for at least 15 minutes

Ingestion Do NOT induce vomiting

Give artificial respiration if not breathing

Get medical attention

Remove contaminated clothing

Clean mouth with water

Click to download full resolution via product page

First-Aid Measures for 4-Ethyltoluene Exposure

General Advice: Show the safety data sheet to the doctor in attendance.[9][10]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[3][10] Aspiration

may lead to pulmonary edema.[4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes.[3]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[3]

Ingestion: Do NOT induce vomiting.[3][9][10] Call a physician or poison control center

immediately.[3] If vomiting occurs naturally, have the victim lean forward.[3]

Fire-Fighting Measures
4-Ethyltoluene is a flammable liquid and vapor. Vapors may form explosive mixtures with air

and can travel to a source of ignition and flash back.[3]
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Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical, or foam.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread

the fire.

Specific Hazards: Containers may explode when heated.[3] Hazardous combustion products

include carbon monoxide and carbon dioxide.[3]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[3]

Fire Incident

Assess Situation
(Size, Location)

Wear SCBA and
Full Protective Gear

Use Suitable Extinguishing Media
(CO2, Dry Chemical, Foam)

Cool Closed Containers
with Water Spray

Prevent Runoff from
Entering Drains

Fire Extinguished
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Fire-Fighting Workflow for 4-Ethyltoluene

Handling and Storage
Handling:

Keep away from open flames, hot surfaces, and sources of ignition.[3][9]

Use spark-proof tools and explosion-proof equipment.[3]

Take precautionary measures against static discharges.[3][9]

Avoid contact with skin and eyes.[3] Do not breathe mist, vapors, or spray.[3]

Use only in a well-ventilated area.[10]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][9]

Keep away from heat, sparks, and flame.[3]

Store locked up.[3][9]

Incompatible materials include strong oxidizing agents.[3]

Exposure Controls and Personal Protection
Engineering Controls:

Ensure adequate ventilation, especially in confined areas.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134 or

European Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

Component ACGIH TLV OSHA PEL NIOSH IDLH

4-Ethyltoluene Not established Not established Not established

Stability and Reactivity
Reactivity: Not reactive under normal conditions.

Chemical Stability: Stable under normal temperatures and pressures.[3][4]

Conditions to Avoid: Ignition sources, excess heat.[4]

Incompatible Materials: Strong oxidizing agents.[3][4]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide.[3][4]

Hazardous Polymerization: Has not been reported.[4]

This guide is intended to provide key safety information. Always refer to the most current and

complete safety data sheet from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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